(2S)-N,2-dihydroxypropanamide

• CAS No.: 61494-41-5
• Molecular Formula: C3H7NO3
• Molecular Weight: 105.09 g/mol
• IUPAC Name: (2S)-N,2-dihydroxypropanamide
• InChI: InChI=1S/C3H7NO3/c1-2(5)3(6)4-7/h2,5,7H,1H3,(H,4,6)/t2-/m0/s1
• InChI Key: UMWLLBUJJGXZFQ-REOHCLBHSA-N
• Isomeric SMILES: C[C@@H](C(=O)NO)O
• Canonical SMILES: CC(C(=O)NO)O

Description

(2S)-N,2-Dihydroxypropanamide is a chiral propanamide derivative characterized by two hydroxyl groups: one at the N-position and another at the C2 position of the propanamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-N,2-dihydroxypropanamide typically involves the reaction of a suitable amine with a protected form of a hydroxy acid, followed by deprotection. One common method is the reaction of (S)-2-hydroxypropanoic acid with an amine under controlled conditions to form the desired amide. The reaction is often carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of (2S)-N,2-dihydroxypropanamide may involve more scalable methods such as enzymatic synthesis or fermentation processes. These methods can offer higher yields and greater specificity, reducing the need for extensive purification steps.

Chemical Reactions Analysis

Types of Reactions

(2S)-N,2-dihydroxypropanamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding carbonyl compounds.

Reduction: The amide group can be reduced to form amines.

Substitution: The hydroxyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Nucleophiles like halides or alkoxides can be used in the presence of a base.

Major Products Formed

Oxidation: Formation of keto or aldehyde derivatives.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of ethers or esters.

Scientific Research Applications

(2S)-N,2-dihydroxypropanamide has a wide range of applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of more complex molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-N,2-dihydroxypropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl and amide groups can form hydrogen bonds and other interactions, influencing the compound’s binding affinity and specificity. These interactions can modulate biological pathways and processes, leading to various physiological effects.

Comparison with Similar Compounds

Structural Analogues and Their Properties

Compound 1: (S)-2-Hydroxypropanamide (CAS 89673-71-2)

• Structure : Differs by lacking the N-hydroxy group.
• Properties: Molecular Weight: Not explicitly stated, but estimated to be lower than (2S)-N,2-dihydroxypropanamide due to fewer functional groups. Physical Form: Powder (similar to many propanamide derivatives) . Use: Laboratory research (non-drug applications) .

Compound 2: (S)-2-Amino-N,N-dimethylpropanamide (CAS 78608-72-7)

• Structure: Replaces hydroxyl groups with an amino group and dimethyl substituents.
• Properties :
  • Hazards: Classified for acute oral toxicity (Category 4), skin irritation (Category 2), and respiratory tract irritation (Category 3) .
  • Molecular Weight: 132.16 g/mol (similar to the target compound) .
• Key Difference: The amino and dimethyl groups increase lipophilicity, which may enhance membrane permeability but also toxicity risks.

Compound 3: (2S)-2,5-Diaminopentanamide Dihydrochloride

• Structure: Features two amino groups and a dihydrochloride salt.
• Properties: Molecular Weight: 204.1 g/mol.

Compound 4: N-Substituted-(S)-2-Chloropropanamide

• Structure : Chlorine replaces the C2 hydroxyl group.
• Synthesis : Derived from (S)-2-chloropropionic acid and alkyl amines using DCC coupling .

MMP Inhibition

• (2S)-N,2-Dihydroxypropanamide : Listed alongside MMP inhibitors like N-hydroxy-3-(2-oxo-2H-chromen-3-yl)propanamide in , suggesting shared mechanisms of enzyme inhibition via hydroxamate or hydroxyl groups chelating zinc ions in MMP active sites .
• Comparison with Other MMP Inhibitors :
  • N-Hydroxy-2-{3-methyl-3-[4-(2-nitro-benzyloxy)-phenyl]-2-oxo-pyrrolidin-1-yl}-propionamide : Incorporates a nitrobenzyloxy group, enhancing target selectivity but complicating synthesis .
  • (S)-3-(N-(4-(4-Fluorophenylthio)phenyl)methan-15-ylsulfonamido)-N,2-dihydroxypropanamide : The fluorophenylthio and sulfonamide groups may improve binding affinity compared to the simpler (2S)-N,2-dihydroxypropanamide .